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Compound of Interest

Compound Name: N-acetyl-N-phenylacetamide

Cat. No.: B073641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-acetyl-N-phenylacetamide,

including its chemical identity, physicochemical properties, and relevant experimental data. The

information is intended to support research and development activities in the fields of chemistry

and pharmaceutical sciences.

Chemical Identity
The nomenclature and various identifiers for N-acetyl-N-phenylacetamide are crucial for

accurate documentation and database searches.

IUPAC Name: N-acetyl-N-phenylacetamide[1][2]

Synonyms: A variety of synonyms are used to refer to this compound in literature and chemical

databases. The most common ones include:

Diacetanilide[1]

N-Phenyldiacetamide[1]

N,N-Diacetylaniline[1]

Acetamide, N-acetyl-N-phenyl-[1]
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A more extensive list of synonyms is provided in the table below for cross-referencing

purposes.

Identifier Type Identifier

CAS Number 1563-87-7[1]

PubChem CID 137083[1]

DSSTox Substance ID DTXSID00166074[1]

NSC Number 144238[1]

InChI
InChI=1S/C10H11NO2/c1-8(12)11(9(2)13)10-6-

4-3-5-7-10/h3-7H,1-2H3[1]

InChIKey KBDYPDHUODKDRK-UHFFFAOYSA-N[1]

SMILES CC(=O)N(C1=CC=CC=C1)C(=O)C[1]

Physicochemical Properties
Understanding the physical and chemical properties of N-acetyl-N-phenylacetamide is

fundamental for its application in experimental settings.

Property Value

Molecular Formula C10H11NO2[1]

Molecular Weight 177.20 g/mol [1]

Further quantitative data such as melting point, boiling point, and solubility are not readily

available in the initial search results and would require further investigation.

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of N-acetyl-N-
phenylacetamide were not found in the initial search, a general synthetic approach can be

inferred from its structure. The synthesis would likely involve the diacetylation of aniline.
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A plausible synthetic workflow is outlined below.

General Synthetic Workflow for N-acetyl-N-phenylacetamide

Aniline

Acetylation Reaction

Acetic Anhydride (excess)
or Acetyl Chloride

N-acetyl-N-phenylacetamide
(Diacetanilide)

Purification
(e.g., Recrystallization, Chromatography)

Pure N-acetyl-N-phenylacetamide

Click to download full resolution via product page

Caption: Generalized synthetic pathway for N-acetyl-N-phenylacetamide from aniline.

Note: This represents a logical synthetic route. The actual experimental conditions, such as

reaction time, temperature, and purification methods, would need to be determined and

optimized.

Logical Relationship of Related Compounds
N-acetyl-N-phenylacetamide is structurally related to other well-known N-phenylacetamides.

Understanding these relationships can provide insights into its potential biological activity and

chemical reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b073641?utm_src=pdf-body-img
https://www.benchchem.com/product/b073641?utm_src=pdf-body
https://www.benchchem.com/product/b073641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Relationships of N-phenylacetamides

Acetanilide
(N-phenylacetamide)

N-acetyl-N-phenylacetamide
(Diacetanilide)

Addition of one
acetyl group

Paracetamol
(N-(4-hydroxyphenyl)acetamide)

Substitution on
para-position

Phenacetin
(N-(4-ethoxyphenyl)acetamide)

Substitution on
para-position

Click to download full resolution via product page

Caption: Relationship between N-acetyl-N-phenylacetamide and related compounds.

This guide serves as a foundational resource for professionals working with N-acetyl-N-
phenylacetamide. Further experimental validation is recommended for all theoretical and

inferred data presented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

